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Compound of Interest

Compound Name: 2-Methoxypyridine

Cat. No.: B126380 Get Quote

For researchers, scientists, and drug development professionals, the proper management and

disposal of chemical waste is a critical component of laboratory safety and environmental

responsibility. This guide provides essential, step-by-step procedures for the safe disposal of 2-
Methoxypyridine, ensuring compliance with safety regulations and promoting a secure

working environment.

Immediate Safety and Handling
2-Methoxypyridine is a flammable liquid and vapor that can cause skin and serious eye

irritation.[1][2][3] It may also cause respiratory irritation.[1][2] Therefore, adherence to strict

safety protocols is mandatory.

Personal Protective Equipment (PPE): Before handling 2-Methoxypyridine, ensure that all

personnel are equipped with the appropriate PPE.[4] This includes:

Eye Protection: Safety glasses with side-shields or chemical splash goggles are necessary

to protect from splashes.[4][5]

Hand Protection: Wear chemical-resistant gloves, such as butyl rubber or Viton®.[4] Always

inspect gloves before use and use proper glove removal technique to avoid skin contact.[1]

Protective Clothing: A standard laboratory coat is required to protect clothing and skin.[4][5]
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Respiratory Protection: Handle 2-Methoxypyridine in a well-ventilated area or under a

chemical fume hood to avoid inhaling vapors.[4][6]

Spill Management
In the event of a spill, immediate and appropriate action is crucial to prevent exposure and

environmental contamination.

Evacuate and Ventilate: Evacuate non-essential personnel from the immediate area and

ensure adequate ventilation.[1][6]

Containment: For small spills, contain the material with an inert, non-combustible absorbent

such as sand, earth, diatomaceous earth, or vermiculite.[1][4][6]

Collection: Carefully collect the absorbent material and place it into a designated, labeled

hazardous waste container.[6] The contaminated absorbent material carries the same

hazards as the original chemical.[6]

Large Spills: For large spills, contact your institution's Environmental Health and Safety

(EHS) department immediately.[4]

Operational Disposal Plan: Step-by-Step Protocol
The disposal of 2-Methoxypyridine must comply with all local, state, and federal regulations.

[4][7] Under no circumstances should this chemical be disposed of down the drain or in regular

trash.[6] The primary method of disposal is through a licensed disposal company.[1]

Step 1: Waste Identification and Segregation

All waste containing 2-Methoxypyridine, including the pure substance, solutions, and

contaminated materials (e.g., pipette tips, absorbent pads), must be classified as hazardous

waste.[4]

Do not mix 2-Methoxypyridine waste with other incompatible waste streams.[1][4] It should

be kept separate from strong oxidizing agents and acids.[4][8]

Step 2: Waste Collection and Containerization
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Designated Container: Use a dedicated, compatible, and properly sealed hazardous waste

container.[4][6][8] The container must be in good condition, free of leaks, and have a secure,

tight-fitting lid.[6]

Labeling: Clearly label the waste container with "Hazardous Waste," the name "2-
Methoxypyridine," and a description of the contents.[4] The label should also indicate the

associated hazards (e.g., Flammable, Toxic, Irritant).[4]

Step 3: Storage

Store the waste container in a designated, well-ventilated, and secure satellite accumulation

area.[4][9]

The storage area should be cool, dry, and away from sources of ignition such as heat,

sparks, or open flames.[8][9]

It is best practice to store hazardous waste containers in secondary containment to contain

potential leaks.[6]

Step 4: Arranging for Disposal

Once the container is full, or if waste is no longer being generated, contact your institution's

Environmental Health and Safety (EHS) office to arrange for pickup and disposal.[6]

Complete any required hazardous waste disposal forms as per your institution's protocol.[6]

Waste material must be disposed of by a licensed disposal company in accordance with the

Directive on waste 2008/98/EC and other national and local regulations.[1]

Step 5: Decontamination of Empty Containers

Empty containers that held 2-Methoxypyridine must be properly decontaminated before

being disposed of as regular trash.[6]

Triple-Rinse: The container must be triple-rinsed with a suitable solvent.[6]

Collect Rinsate: The solvent rinsate from each rinse must be collected and disposed of as

hazardous waste.[6]
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Final Steps: After triple-rinsing and allowing the container to air-dry, completely deface or

remove the original chemical label.[6]

Quantitative Data for 2-Methoxypyridine
The following table summarizes key quantitative data for 2-Methoxypyridine, which is

essential for safe handling and storage.

Property Value Source(s)

Molecular Formula C₆H₇NO [3][10]

Molecular Weight 109.13 g/mol [10]

Appearance Colorless to pale yellow liquid [3][9]

Density 1.038 g/mL at 25 °C [10]

Boiling Point 142 °C [10]

Flash Point 32 °C (89.6 °F) - closed cup [10]

Refractive Index n20/D 1.503 [10]

UN Number 1993 [1]

Experimental Protocols & Methodologies
The standard and recommended disposal protocol for 2-Methoxypyridine does not involve

chemical neutralization or deactivation in a laboratory setting due to its hazardous properties.

The accepted methodology is professional disposal. Current practices for the disposal of waste

pyridine and its derivatives often include rotary kiln incineration at temperatures between 820°C

and 1,600°C or liquid injection incineration.[7] These are industrial processes handled by

licensed waste management facilities.

Disposal Workflow Diagram
The following diagram illustrates the decision-making process and workflow for the proper

disposal of 2-Methoxypyridine waste from a laboratory setting.
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Caption: Workflow for the safe disposal of 2-Methoxypyridine waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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